molecular formula C12H17N3O4 B8490758 N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide

N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide

Cat. No.: B8490758
M. Wt: 267.28 g/mol
InChI Key: ZZGTWRUSJYESBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17N3O4

Molecular Weight

267.28 g/mol

IUPAC Name

N-[2-(dimethylamino)ethyl]-3-methoxy-4-nitrobenzamide

InChI

InChI=1S/C12H17N3O4/c1-14(2)7-6-13-12(16)9-4-5-10(15(17)18)11(8-9)19-3/h4-5,8H,6-7H2,1-3H3,(H,13,16)

InChI Key

ZZGTWRUSJYESBA-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 3-methoxy-4-nitrobenzoic acid (5.0 g, 25.4 mmol) and N1,N1-dimethylethane-1,2-diamine (2.7 g, 30.5 mmol) in dichloromethane (200 mL) were added 1-hydroxybenzotriazole hydrate (7.8 g, 50.8 mmol), 1-ethyl-(3-dimethyl aminopropyl)carbodiimide hydrochloride (9.7 g, 50.8 mmol) and N,N-diisopropyl ethylamine (13.1 g, 101.6 mmol) and the mixture was stirred at ambient temperature for 16 hours. The mixture was washed with water (50 mL), dried over sodium sulfate, filtered, and concentrated. The residue was purified by flash chromatography on silica gel (200-300 mesh) eluting with 20/1 dichloromethane/methanol to give the title compound. MS: 268 (M+H+).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
7.8 g
Type
reactant
Reaction Step One
[Compound]
Name
1-ethyl-(3-dimethyl aminopropyl)carbodiimide hydrochloride
Quantity
9.7 g
Type
reactant
Reaction Step One
Quantity
13.1 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

The title compound was prepared by an analogous method to the preparation of Intermediate 188, on a 9.28 mmol scale utilising N,N-dimethylethane-1,2-diamine (Aldrich; 818 mg, 9.28 mmol), as a brown solid (2.5 g, 100%)
Name
Intermediate 188
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
818 mg
Type
reactant
Reaction Step One
[Compound]
Name
solid
Quantity
2.5 g
Type
reactant
Reaction Step One

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